Cas no 501420-63-9 (2-(3-Bromo-4-fluorophenyl)acetonitrile)

2-(3-Bromo-4-fluorophenyl)acetonitrile is a versatile bromo- and fluoro-substituted phenylacetonitrile derivative, primarily used as an intermediate in organic synthesis. Its distinct structure, featuring both bromine and fluorine substituents on the aromatic ring, enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it valuable for constructing complex pharmaceutical and agrochemical compounds. The electron-withdrawing properties of the substituents improve its utility in nucleophilic substitution reactions. This compound is characterized by high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its compatibility with a range of reaction conditions further underscores its importance in fine chemical and medicinal chemistry research.
2-(3-Bromo-4-fluorophenyl)acetonitrile structure
501420-63-9 structure
Product Name:2-(3-Bromo-4-fluorophenyl)acetonitrile
CAS No:501420-63-9
MF:C8H5BrFN
MW:214.03440451622
MDL:MFCD08458154
CID:1029467
Update Time:2025-06-07

2-(3-Bromo-4-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Bromo-4-fluorophenyl)acetonitrile
    • 3-BROMO-4-FLUOROPHENYLACETONITRILE
    • 3-Bromo-4-fluorobenzeneacetonitrile
    • 3-Bromo-4-fluorobenzyl cyanide
    • Benzeneacetonitrile, 3-bromo-4-fluoro-
    • (3-Bromo-4-fluorophenyl)acetonitrile
    • 3-BROMO-4-FLUORO BENZYL CYANIDE
    • AK135460
    • ORKCKZRBHXMWBO-UHFFFAOYSA-N
    • SBB094890
    • PC9669
    • FCH4853675
    • CM13654
    • AS06077
    • NE2464
    • MDL： MFCD08458154
    • Inchi： 1S/C8H5BrFN/c9-7-5-6(3-4-11)1-2-8(7)10/h1-2,5H,3H2
    • InChI Key： ORKCKZRBHXMWBO-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=CC(CC#N)=C1)F

Computed Properties

  • Exact Mass: 212.95900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Density: 1.573±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 287.3±25.0 ºC (760 Torr),
  • Flash Point: 127.6±23.2 ºC,
  • Solubility: Very slightly soluble (0.45 g/l) (25 º C),
  • PSA: 23.79000
  • LogP: 2.65428

2-(3-Bromo-4-fluorophenyl)acetonitrile Security Information

  • HazardClass：6.1

2-(3-Bromo-4-fluorophenyl)acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(3-Bromo-4-fluorophenyl)acetonitrile Pricemore >>

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2-(3-Bromo-4-fluorophenyl)acetonitrile Production Method

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